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Compound of Interest

Compound Name: NBD Sphingosine

Cat. No.: B3026259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorescent properties,

spectral characteristics, and diverse applications of NBD-Sphingosine. As a fluorescently

labeled analog of the bioactive lipid sphingosine, NBD-Sphingosine has emerged as an

invaluable tool for elucidating the complex roles of sphingolipids in cellular signaling, trafficking,

and metabolism. This document details its photophysical characteristics, provides established

experimental protocols for its use, and visualizes its involvement in key biological pathways.

Core Fluorescent Properties
NBD (7-nitrobenz-2-oxa-1,3-diazol) is a small, environmentally sensitive fluorophore. When

conjugated to sphingosine, it creates a powerful probe to track the lipid's movement and

interactions within cellular environments. The fluorescent properties of NBD are influenced by

the polarity of its surroundings, which can be leveraged to study its association with different

cellular membranes and proteins.

Spectral Characteristics
The excitation and emission spectra of NBD-Sphingosine are key to its utility in fluorescence

microscopy and spectroscopy.
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Property Value Reference

Excitation Maximum (λex) ~466 nm [1]

Emission Maximum (λem) ~536 nm [1]

Molar Extinction Coefficient (ε)

Varies by solvent; typically in

the range of 20,000-25,000

M⁻¹cm⁻¹ for NBD derivatives

Quantum Yield (Φ)

Highly solvent-dependent;

generally lower than other

fluorophores like BODIPY. For

example, the quantum yield of

NBD-NHMe in water is 0.04.[2]

Fluorescence Lifetime (τ)

Sensitive to the local

environment and orientation of

the NBD group within a lipid

bilayer.[3]

Sphingolipid Signaling and the Role of NBD-
Sphingosine
Sphingolipids are not merely structural components of cell membranes; they are critical

signaling molecules involved in a myriad of cellular processes, including proliferation,

apoptosis, and inflammation. Sphingosine can be phosphorylated by sphingosine kinases

(SphK1 and SphK2) to form sphingosine-1-phosphate (S1P), a potent signaling molecule that

can act both intracellularly and extracellularly through a family of G protein-coupled receptors

(S1PR1-5).[4] NBD-Sphingosine serves as a substrate for sphingosine kinases, allowing for the

real-time monitoring of their activity and the subsequent trafficking of the resulting NBD-S1P.
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Plate cells on
glass-bottom dish

Wash cells with
serum-free medium

Prepare NBD-Sphingosine-BSA
complex

Label cells with
NBD-Sph-BSA at 4°C

Wash with cold medium

Incubate at 37°C
for various times

Optional: Back-exchange
with BSA

Wash cells

No back-exchange

Image with
confocal microscope

 

Prepare Master Mix:
Assay Buffer, NBD-Sph,

SphK Enzyme

Add Master Mix to
384-well plate

Add Inhibitors
(if applicable)

Initiate reaction
with ATP

No inhibitors

Measure fluorescence
in plate reader

(Ex 550 nm, Em 583 nm)

Calculate initial
reaction rates

Determine IC50 values
for inhibitors

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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